molecular formula C23H26OSi B14320323 Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane CAS No. 105024-73-5

Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane

Cat. No.: B14320323
CAS No.: 105024-73-5
M. Wt: 346.5 g/mol
InChI Key: NAVYXEAZTRNBES-UHFFFAOYSA-N
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Description

Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane is an organosilicon compound characterized by the presence of a silicon atom bonded to two methyl groups, a phenyl group, and a 3-(3-phenoxyphenyl)propyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane typically involves the reaction of phenylsilane with appropriate reagents to introduce the 3-(3-phenoxyphenyl)propyl group. One common method involves the use of Grignard reagents, where phenylmagnesium bromide reacts with a silicon-containing precursor to form the desired product . The reaction conditions often require anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane can undergo various chemical reactions, including:

    Oxidation: The silicon atom can be oxidized to form silanols or siloxanes.

    Reduction: Reduction reactions can convert the silicon-containing groups to simpler silanes.

    Substitution: The phenyl and propyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield silanols, while substitution reactions can introduce various functional groups onto the silicon atom.

Scientific Research Applications

Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane has several scientific research applications:

    Chemistry: It is used as a precursor in the synthesis of advanced materials and organosilicon compounds.

    Biology: The compound can be employed in the development of silicon-based biomolecules and drug delivery systems.

    Medicine: Research into its potential as a component in pharmaceuticals and medical devices is ongoing.

    Industry: It finds applications in the production of specialty chemicals, coatings, and adhesives.

Mechanism of Action

The mechanism of action of Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane involves interactions with molecular targets through its silicon-containing groups. These interactions can influence various biochemical pathways and processes. The compound’s unique structure allows it to participate in specific reactions, making it valuable in targeted applications.

Comparison with Similar Compounds

Similar Compounds

    Phenylsilane: Similar in structure but lacks the 3-(3-phenoxyphenyl)propyl group.

    Dimethylphenylsilane: Contains two methyl groups and a phenyl group but lacks the propyl group.

    Diphenylsilane: Contains two phenyl groups instead of the mixed phenyl and propyl groups.

Uniqueness

Dimethyl[3-(3-phenoxyphenyl)propyl]phenylsilane is unique due to the presence of the 3-(3-phenoxyphenyl)propyl group, which imparts distinct chemical and physical properties

Properties

CAS No.

105024-73-5

Molecular Formula

C23H26OSi

Molecular Weight

346.5 g/mol

IUPAC Name

dimethyl-[3-(3-phenoxyphenyl)propyl]-phenylsilane

InChI

InChI=1S/C23H26OSi/c1-25(2,23-16-7-4-8-17-23)18-10-12-20-11-9-15-22(19-20)24-21-13-5-3-6-14-21/h3-9,11,13-17,19H,10,12,18H2,1-2H3

InChI Key

NAVYXEAZTRNBES-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(CCCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

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